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Compound of Interest

Compound Name: QX77

Cat. No.: B15587978

For Researchers, Scientists, and Drug Development Professionals

Introduction

QX77 is a potent activator of chaperone-mediated autophagy (CMA), a selective degradation
pathway for soluble cytosolic proteins.[1][2][3] It functions by upregulating the expression of
Lysosome-Associated Membrane Protein 2A (LAMP2A), a key receptor for this pathway.[1][4]
Additionally, QX77 has been shown to induce the upregulation of Rab11, a small GTPase
involved in vesicle trafficking, and rescue trafficking deficiencies in certain disease models like
cystinosis.[4][5] These characteristics make QX77 a valuable tool for studying CMA-related
cellular processes, including protein quality control, cellular stress responses, and the
pathogenesis of various diseases.[6] This document provides detailed protocols for the
preparation of QX77 stock solutions using dimethyl sulfoxide (DMSO) for use in in vitro
research applications.

Data Presentation

The following table summarizes the key quantitative data for QX77.
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Parameter Value Source(s)
Molecular Formula C16H13CIN202 [1107]
Molecular Weight 300.74 g/mol (1103171
CAS Number 1798331-92-6 [1][2114]
Appearance Solid [7]
Solubility in DMSO 15 mg/mL (49.88 mM) [11[31[4]
Storage of Powder -20°C for up to 3 years [11[3]
Storage of DMSO Stock -80°C for up to 1 year; -20°C o
Solution for up to 1 month

Experimental Protocols

Materials
e QX77 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

e Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM QX77 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments. Adjustments can be made based on specific
experimental needs.
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» Pre-weighing Preparation: Before opening, bring the vial of QX77 powder to room
temperature to prevent condensation of moisture, which can affect the compound's stability
and solubility.

o Weighing QX77: Accurately weigh the desired amount of QX77 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.0074 mg of QX77 (Molecular Weight = 300.74 g/mol ).

e Adding DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the microcentrifuge tube containing the QX77 powder. For the 1 mL of 10 mM
solution example, add 1 mL of DMSO. It is crucial to use anhydrous or freshly opened DMSO
as absorbed moisture can significantly reduce the solubility of QX77.[1][4]

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If the compound does not fully dissolve, sonication can be used to aid
dissolution.[3][4] Gentle warming to 37°C for a short period (e.g., 10 minutes) can also be
employed, but avoid excessive heat.

» Visual Inspection: Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] The aliquot
volume will depend on the typical working concentrations for your experiments.

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1]

General Workflow for In Vitro Cell-Based Assays

The following diagram illustrates a typical workflow for using the prepared QX77 stock solution
in a cell-based experiment.
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Caption: Workflow for preparing and using QX77 stock solution.

Signaling Pathway
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QX77 activates the Chaperone-Mediated Autophagy (CMA) pathway. The simplified diagram

below illustrates the key steps of this pathway and the role of QX77.
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Caption: Simplified Chaperone-Mediated Autophagy (CMA) pathway.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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